Cas no 2034324-68-8 (N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide)

• Product Name: N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide
• CAS No: 2034324-68-8
• MF: C₁₆H₁₄F₃N₅O
• MW: 349.31047296524
• CID: 5896464
• PubChem ID: 91813820
• Update Time: 2025-05-21

N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide
• 2034324-68-8
• F6445-3469
• AKOS025315612
• N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)-4-(trifluoromethyl)benzamide
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(trifluoromethyl)benzamide

• Inchi： 1S/C16H14F3N5O/c17-16(18,19)13-5-3-12(4-6-13)14(25)20-7-1-2-11-8-21-15-22-10-23-24(15)9-11/h3-6,8-10H,1-2,7H2,(H,20,25)
• InChI Key： TTYCAIATLSVKPJ-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CN2N=CN=C2N=C1)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 349.11504457g/mol
• Monoisotopic Mass: 349.11504457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide

Introduction to N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide and Its CAS No. 2034324-68-8

N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide is a compounds that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS no. 2034324-68-8, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents.

The molecular structure of N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide incorporates several key functional groups that contribute to its potential pharmacological effects. The presence of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which is a critical factor in drug design. Additionally, the [1,2,4]triazolo[1,5-a]pyrimidine core is a well-known scaffold in medicinal chemistry, known for its ability to interact with various biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The [1,2,4]triazolo[1,5-a]pyrimidine moiety has been extensively studied for its potential applications in treating a wide range of diseases, including cancer and infectious disorders. The benzamide group in this compound further contributes to its bioactivity by serving as a hinge region that can interact with protein targets.

In the context of current research, N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide has shown intriguing properties that make it a valuable candidate for further investigation. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, preliminary data suggests that it could interfere with the activity of kinases and other signaling molecules that are crucial in cellular processes.

The trifluoromethyl group is particularly noteworthy as it is frequently incorporated into drug molecules to improve their pharmacokinetic properties. This group enhances the binding affinity and selectivity of the compound towards its target proteins. Moreover, the propyl chain extending from the triazolopyrimidine core provides a flexible linker that can be modified to optimize interactions with biological targets.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple aspects of a disease simultaneously. N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide fits well within this paradigm due to its complex structure and diverse functional groups. This complexity allows for multiple points of interaction with biological systems, potentially leading to synergistic effects that enhance therapeutic outcomes.

One of the most exciting aspects of this compound is its potential application in oncology research. The [1,2,4]triazolo[1,5-a]pyrimidine scaffold has been identified as a promising candidate for developing anticancer agents. Preclinical studies have demonstrated that similar compounds can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in tumor growth and survival. The benzamide group further enhances this potential by providing additional interactions with target proteins.

Another area where N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide shows promise is in the treatment of infectious diseases. The unique chemical structure of this compound allows it to interact with bacterial and viral enzymes in ways that traditional antibiotics may not. This could make it an effective alternative or adjunct therapy for resistant strains of pathogens.

The synthesis and optimization of N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide are ongoing areas of research. Chemists are exploring various synthetic routes to improve yield and purity while maintaining or enhancing bioactivity. Additionally, computational methods are being employed to predict and fine-tune the properties of this compound before it enters preclinical testing.

In conclusion, N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethyl)benzamide is a compounds with significant potential as a therapeutic agent. Its unique structure and functional groups make it an attractive candidate for further development in various therapeutic areas. As research continues to uncover new applications for this molecule,CAS no. 2034324-68-8 will serve as an important identifier for future studies and collaborations in the field.